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Compound of Interest

Compound Name: NCI-B16

Cat. No.: B3353136 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of the chemical

compound NCI-B16. The information is intended to ensure the safety of laboratory personnel

and compliance with standard laboratory waste management practices.

Compound Identification and Hazard Assessment
A Safety Data Sheet (SDS) for NCI-B16 (CAS No. 802835-01-4) from a commercial supplier

classifies the substance as non-hazardous.[1] This assessment is the primary basis for the

recommended disposal procedures.

Identifier Value

Compound Name NCI-B16

CAS Number 802835-01-4

Molecular Formula C27H26N8O4

Molecular Weight 526.55 g/mol

Hazard Classification Not a hazardous substance or mixture[1]

Personal Protective Equipment (PPE)
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Before handling NCI-B16 for any purpose, including disposal, personnel should wear standard

laboratory PPE:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves (e.g., nitrile)

Disposal of Unused or Waste NCI-B16
Given that NCI-B16 is classified as a non-hazardous substance, it does not typically require

disposal as hazardous chemical waste.[1] However, institutional and local regulations must

always be followed. The general procedure for the disposal of non-hazardous chemical waste

should be adopted.

Step-by-Step Disposal Procedure:

Consult Institutional Guidelines: Always refer to your institution's specific waste disposal

procedures for non-hazardous chemical waste.

Small Quantities: For trace amounts or residues, wipe down the contaminated surface with

an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials in the

regular laboratory trash, unless otherwise specified by your institution.

Bulk Quantities: For larger quantities of NCI-B16, it is recommended to consult with your

institution's Environmental Health and Safety (EHS) office for guidance on the most

appropriate disposal method. While not classified as hazardous, some institutions may have

specific protocols for the disposal of research compounds.

Empty Containers: Empty containers of NCI-B16 should be triple-rinsed with an appropriate

solvent. The rinsate can typically be disposed of down the sanitary sewer with copious

amounts of water, provided this is in accordance with local and institutional regulations. After

rinsing, the empty container can usually be disposed of in the regular laboratory trash or

recycling, depending on the container material and institutional policies. Deface the label on

the container before disposal to prevent misidentification.
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Spill and Emergency Procedures
In the event of a spill, the following procedures should be followed:

Ensure Proper Ventilation: If a significant amount of dust is generated, ensure the area is

well-ventilated.

Contain the Spill: Use absorbent pads or other appropriate materials to contain the spill.

Clean the Spill: For a solid spill, carefully sweep or vacuum the material, avoiding dust

generation. For a liquid spill, use an absorbent material to soak up the substance.

Decontaminate the Area: Clean the spill area with soap and water or an appropriate

laboratory disinfectant.

Dispose of Spill Debris: Place all contaminated cleaning materials in a sealed bag and

dispose of them in the regular laboratory trash, unless a large quantity was spilled, in which

case, consult your EHS office.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of NCI-
B16.
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NCI-B16 Disposal Workflow

Start: NCI-B16 Waste

Consult Safety Data Sheet (SDS)

Is the substance classified as hazardous?

Follow Hazardous Chemical Waste Procedures

Yes

Substance is Non-Hazardous

No

End

Consult Institutional EHS Guidelines

Is it a bulk quantity?

Contact EHS for Disposal Guidance

Yes

Small Quantity / Residue

No

Dispose in Regular Laboratory Trash (in accordance with institutional policy)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of NCI-B16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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